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Compound of Interest

Compound Name: Dihydropyrenophorin

Cat. No.: B15593813 Get Quote

Application Notes and Protocols for
Dihydropyrenophorin
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the handling, safety, and experimental

use of Dihydropyrenophorin. The following protocols and data are intended to guide

researchers in the safe and effective use of this natural product in a laboratory setting.

Section 1: Product Information and Safety
Precautions
Dihydropyrenophorin is a macrolide natural product isolated from the endophytic fungus

Lophodermium sp. found in the eastern white pine (Pinus strobus)[1][2]. While specific

toxicological properties of Dihydropyrenophorin have not been extensively documented, it is

prudent to handle it with the care required for all research chemicals of unknown toxicity.

1.1. General Safety Precautions:

When handling Dihydropyrenophorin powder or solutions, standard laboratory safety

practices should be strictly followed. This includes the use of personal protective equipment

(PPE) and working in a well-ventilated area.
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1.2. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling large quantities of powder or if there is a risk of

aerosolization, a NIOSH-approved respirator is recommended.

1.3. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

1.4. Storage and Stability:

Proper storage is crucial to maintain the integrity of Dihydropyrenophorin. Based on supplier

recommendations, the following storage conditions are advised:

Form Storage Temperature Duration

Powder -20°C Up to 3 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Data sourced from MedchemExpress handling instructions.
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Solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Section 2: Physicochemical and Biological Data
2.1. Physicochemical Properties:

Property Value

Molecular Formula C₁₆H₂₂O₆

Molecular Weight 310.34 g/mol

CAS Number 1073287-13-4

2.2. Antifungal Activity:

Dihydropyrenophorin has been reported to exhibit antifungal properties. The following table

summarizes the available data on its minimum inhibitory concentration (MIC).

Fungal Species MIC (µM)

Microbotryum violaceum 2

Data from Sumarah et al., 2011.

Section 3: Experimental Protocols
3.1. Preparation of Stock Solutions:

For in vitro experiments, Dihydropyrenophorin is typically dissolved in an organic solvent to

create a concentrated stock solution, which is then further diluted in the appropriate

experimental medium.

Protocol for Preparing a 10 mM DMSO Stock Solution:

Materials: Dihydropyrenophorin powder, Dimethyl sulfoxide (DMSO), sterile

microcentrifuge tubes.
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Calculation:

Mass (mg) = 10 mmol/L * Volume (L) * 310.34 g/mol * 1000 mg/g

To prepare 1 mL (0.001 L) of a 10 mM stock solution, 3.1034 mg of Dihydropyrenophorin
is required.

Procedure:

1. Weigh out the required amount of Dihydropyrenophorin powder in a sterile

microcentrifuge tube.

2. Add the calculated volume of DMSO to the tube.

3. Vortex thoroughly until the compound is completely dissolved.

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

5. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Note: For cell-based assays, the final concentration of DMSO in the culture medium should be

kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

3.2. Antifungal Susceptibility Testing Protocol (Broth Microdilution Method):

This protocol is a general guideline based on the Clinical and Laboratory Standards Institute

(CLSI) methodology and the research by Sumarah et al. (2011) for determining the Minimum

Inhibitory Concentration (MIC) of Dihydropyrenophorin against fungal strains.

Workflow for Antifungal Susceptibility Testing:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of

Dihydropyrenophorin.

Protocol:
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Materials: 96-well microtiter plates, appropriate fungal growth medium (e.g., RPMI-1640),

Dihydropyrenophorin stock solution, fungal culture, spectrophotometer.

Preparation of Fungal Inoculum:

1. Culture the fungal strain on an appropriate agar medium.

2. Prepare a suspension of fungal spores or cells in sterile saline or growth medium.

3. Adjust the concentration of the inoculum to a standard density (e.g., 0.5-2.5 x 10³ cells/mL

for yeasts) using a spectrophotometer or hemocytometer.

Serial Dilution in Microtiter Plate:

1. Add 100 µL of growth medium to all wells of a 96-well plate.

2. Add a specific volume of the Dihydropyrenophorin stock solution to the first well to

achieve the highest desired concentration and mix well.

3. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

and so on, across the plate. Discard 100 µL from the last well.

4. Include a positive control (medium with fungal inoculum, no compound) and a negative

control (medium only).

Inoculation and Incubation:

1. Add 100 µL of the prepared fungal inoculum to each well (except the negative control).

2. Incubate the plate at the optimal temperature for the specific fungal strain (e.g., 35°C for

24-48 hours).

Determination of MIC:

1. The MIC is defined as the lowest concentration of Dihydropyrenophorin that causes a

significant inhibition of fungal growth (e.g., ≥50% or ≥90% reduction) compared to the

positive control.
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2. Growth inhibition can be assessed visually or by measuring the optical density at a

specific wavelength (e.g., 600 nm) using a microplate reader.

Section 4: Signaling Pathways and Experimental
Workflows
Logical Relationship for Safe Handling and Experimental Use:

The following diagram illustrates the logical flow from understanding the compound's properties

to its safe and effective use in experiments.
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Caption: Logical workflow for the safe handling and experimental application of

Dihydropyrenophorin.

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). Researchers should consult the official documentation

provided by the supplier and conduct their own risk assessments before use. All experiments

should be performed by trained personnel in a suitably equipped laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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